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Cat. No.: B1347110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 2,4-
dichloro-1-iodobenzene in organic solvents. 2,4-Dichloro-1-iodobenzene (CAS No. 29898-

32-6) is a halogenated aromatic compound utilized as an intermediate in the synthesis of

pharmaceuticals and other fine chemicals.[1] A thorough understanding of its solubility is crucial

for reaction kinetics, purification processes, and formulation development. This document

summarizes the available physical and chemical properties, presents a detailed experimental

protocol for determining solubility, and provides a visual representation of the experimental

workflow. While specific quantitative solubility data is not readily available in the public domain,

this guide equips researchers with the methodology to generate this critical data in-house.

Introduction
2,4-Dichloro-1-iodobenzene is a colorless to light yellow or brown liquid with a molecular

weight of 272.90 g/mol .[2][3] Its chemical structure, featuring a benzene ring substituted with

two chlorine atoms and one iodine atom, renders it moderately soluble in organic solvents and

less soluble in water.[1] The precise quantification of its solubility in various organic media is

essential for optimizing its use in synthetic chemistry and pharmaceutical development.
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A summary of the key physicochemical properties of 2,4-dichloro-1-iodobenzene is presented

in Table 1.

Table 1: Physicochemical Properties of 2,4-Dichloro-1-iodobenzene

Property Value Reference

CAS Number 29898-32-6 [2]

Molecular Formula C₆H₃Cl₂I [1]

Molecular Weight 272.90 g/mol [2][3]

Appearance
Colorless to light yellow/brown

liquid
[2][3]

Density 2.01 g/mL at 25 °C [3]

Boiling Point 262-263 °C [3]

Melting Point 97-100 °C [4]

General Solubility
Moderately soluble in organic

solvents, less soluble in water.
[1]

Solubility in Organic Solvents
Despite extensive literature searches, specific quantitative solubility data for 2,4-dichloro-1-
iodobenzene in common organic solvents is not publicly available. The following table is

provided as a template for researchers to populate with experimentally determined values. A

detailed protocol for this determination is provided in Section 4.

Table 2: Solubility of 2,4-Dichloro-1-iodobenzene in Common Organic Solvents at 25 °C
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Solvent Solubility ( g/100 mL) Molar Solubility (mol/L)

Methanol Data not available Data not available

Ethanol Data not available Data not available

Acetone Data not available Data not available

Dichloromethane Data not available Data not available

Chloroform Data not available Data not available

Ethyl Acetate Data not available Data not available

Toluene Data not available Data not available

Hexane Data not available Data not available

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the determination of the solubility of 2,4-dichloro-1-
iodobenzene, a liquid, in an organic solvent using the isothermal equilibrium and gravimetric

analysis method.

Materials and Equipment
2,4-Dichloro-1-iodobenzene (solute)

Selected organic solvent (e.g., ethanol, acetone, hexane)

Analytical balance (± 0.0001 g)

Thermostatic shaker or water bath

Calibrated volumetric flasks (e.g., 10 mL, 25 mL)

Glass vials with screw caps

Syringe filters (0.45 µm, solvent-compatible)

Pipettes and syringes
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Evaporating dishes or pre-weighed vials

Drying oven or vacuum desiccator

Procedure
Preparation of Saturated Solution:

Add an excess amount of 2,4-dichloro-1-iodobenzene to a known volume of the selected

organic solvent in a glass vial. The presence of a separate, undissolved phase of the

solute should be visible.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker or water bath set to a constant temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Sample Withdrawal and Filtration:

After the equilibration period, allow the vial to stand undisturbed in the thermostatic bath

for at least 2 hours to allow the undissolved solute to settle.

Carefully withdraw a known volume (e.g., 5 mL) of the supernatant (the clear, saturated

solution) using a calibrated pipette.

Immediately filter the withdrawn aliquot using a syringe filter to remove any suspended

microdroplets of the undissolved solute.

Gravimetric Analysis:

Transfer the filtered, saturated solution to a pre-weighed evaporating dish or vial.

Accurately weigh the dish/vial containing the solution.
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Evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For higher

boiling point solvents, a rotary evaporator may be used.

Once the majority of the solvent has been removed, place the dish/vial in a drying oven at

a temperature below the boiling point of 2,4-dichloro-1-iodobenzene or in a vacuum

desiccator until a constant weight is achieved.

Accurately weigh the dish/vial containing the dried solute residue.

Data Calculation
Mass of the solute: (Weight of dish/vial with residue) - (Weight of empty dish/vial)

Volume of the solvent: The volume of the aliquot of the saturated solution taken.

Solubility ( g/100 mL): (Mass of solute / Volume of solvent) x 100

Molar Solubility (mol/L): (Mass of solute / Molecular weight of solute) / (Volume of solvent in

L)

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of the

solubility of 2,4-dichloro-1-iodobenzene.
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Workflow for Solubility Determination

Preparation of Saturated Solution

Sampling and Filtration

Gravimetric Analysis

Data Calculation

Add excess 2,4-dichloro-1-iodobenzene to a known volume of solvent

Equilibrate in a thermostatic shaker (e.g., 24-48h at 25°C)

Allow undissolved solute to settle

Withdraw a known volume of the supernatant

Filter the aliquot through a 0.45 µm syringe filter

Transfer filtered solution to a pre-weighed dish

Evaporate the solvent

Dry the residue to a constant weight

Weigh the residue

Calculate Solubility (g/100 mL and mol/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2,4-dichloro-1-iodobenzene.
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Conclusion
This technical guide serves as a foundational resource for researchers working with 2,4-
dichloro-1-iodobenzene. While published quantitative solubility data is currently lacking, the

provided experimental protocol offers a robust method for its determination. The generation

and dissemination of such data would be of significant value to the scientific community,

particularly in the fields of synthetic chemistry and pharmaceutical sciences. It is recommended

that solubility be determined across a range of temperatures to fully characterize the

thermodynamic properties of this compound in various solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1347110?utm_src=pdf-body
https://www.benchchem.com/product/b1347110?utm_src=pdf-body
https://www.benchchem.com/product/b1347110?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/gravimetric-analysis
https://www.scribd.com/document/190245234/Gravimetric-Analysis
http://ngc.digitallibrary.co.in/bitstream/123456789/2323/1/Handbook%20of%20Aqueous%20Solubility%20Data%202nd%20Ed.%20by%20Samuel%20H.%20Yalkowsky.pdf
https://www.routledge.com/Handbook-of-Aqueous-Solubility-Data/Yalkowsky-He-Jain/p/book/9780367384173
https://www.benchchem.com/product/b1347110#solubility-of-2-4-dichloro-1-iodobenzene-in-organic-solvents
https://www.benchchem.com/product/b1347110#solubility-of-2-4-dichloro-1-iodobenzene-in-organic-solvents
https://www.benchchem.com/product/b1347110#solubility-of-2-4-dichloro-1-iodobenzene-in-organic-solvents
https://www.benchchem.com/product/b1347110#solubility-of-2-4-dichloro-1-iodobenzene-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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